(5-Bromo-2-(2-methylpyrrolidin-1-YL)phenyl)methanol

• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: [5-bromo-2-(2-methylpyrrolidin-1-yl)phenyl]methanol
• InChI: InChI=1S/C12H16BrNO/c1-9-3-2-6-14(9)12-5-4-11(13)7-10(12)8-15/h4-5,7,9,15H,2-3,6,8H2,1H3
• InChI Key: CKMGUMXWZFNYPE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN1C2=C(C=C(C=C2)Br)CO

Description

(5-Bromo-2-(2-methylpyrrolidin-1-YL)phenyl)methanol is a useful research compound. Its molecular formula is C12H16BrNO and its molecular weight is 270.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde (17 g, 63.4 mmol) in methanol (150 mL) under nitrogen was added sodium borohydride (2.41 g, 63.4 mmol) at 0° C. in portions. The reaction mixture was stirred at RT for 1 hour, then evaporated to remove methanol. The resulting crude was taken up with water (250 mL) and extracted with EtOAc (150 mL). The organic layer was washed with water, then dried (Na2SO4) and concentrated under reduced pressure to afford the title compound as a yellow oil (16 g, 93%). 1H NMR (DMSO-d6, 400 MHz) δ 7.53 (1H, d), 7.27 (1H, d), 6.87 (1H, d), 5.22 (1H, t), 4.42 (2H, m), 3.56 (1H, m), 3.36 (1H, m), 2.70 (1H, m), 2.49 (1H, m) 2.09 (1H, m), 1.83 (1H, m), 1.73 (1H, m), 1.47 (1H, m), 0.90 (3H, d).